Cas no 865719-00-2 (BENZENE, 1-ETHOXY-3-(2-PROPENYL)-)

• Product Name: BENZENE, 1-ETHOXY-3-(2-PROPENYL)-
• CAS No: 865719-00-2
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• MDL: MFCD11111037
• CID: 3368855
• PubChem ID: 54347373
• Update Time: 2025-05-20

BENZENE, 1-ETHOXY-3-(2-PROPENYL)- Chemical and Physical Properties

Names and Identifiers

• BENZENE, 1-ETHOXY-3-(2-PROPENYL)-
• 865719-00-2
• AKOS006307950
• 3-(3-Ethoxyphenyl)-1-propene
• starbld0029679
• 1-ethoxy-3-prop-2-enylbenzene
• 1-Allyl-3-ethoxybenzene

• MDL： MFCD11111037
• Inchi： 1S/C11H14O/c1-3-6-10-7-5-8-11(9-10)12-4-2/h3,5,7-9H,1,4,6H2,2H3
• InChI Key： UDFXQWLVBPLASH-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)CC=C

Computed Properties

• Exact Mass: 162.104465066g/mol
• Monoisotopic Mass: 162.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on BENZENE, 1-ETHOXY-3-(2-PROPENYL)-

Introduction to Benzene, 1-Ethoxy-3-(2-Propenyl) (CAS No. 865719-00-2)

Benzene, 1-Ethoxy-3-(2-propenyl), also known by its CAS number 865719-00-2, is a compound of significant interest in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzene ring with an ethoxy group at position 1 and a propenyl group at position 3. The combination of these functional groups imparts distinctive chemical and physical properties to the molecule, making it a valuable compound for research and industrial applications.

The synthesis of Benzene, 1-Ethoxy derivatives has been a topic of extensive research due to their potential applications in drug design, polymer chemistry, and as intermediates in organic synthesis. Recent studies have highlighted the importance of understanding the electronic effects of substituents on the benzene ring, particularly how the ethoxy and propenyl groups influence reactivity and stability. For instance, the ethoxy group is known to donate electron density through resonance, which can enhance the nucleophilic aromatic substitution reactions under specific conditions.

In terms of structural analysis, the compound's molecular formula is C₉H₁₀O₂, with a molecular weight of approximately 146 g/mol. The presence of the propenyl group introduces unsaturation into the molecule, which can be exploited in various polymerization reactions or as a precursor for more complex structures. Recent advancements in computational chemistry have allowed researchers to model the electronic distribution and reactivity of this compound with high precision, providing insights into its potential for use in advanced materials.

The application of Benzene, 1-Ethoxy compounds extends beyond traditional organic synthesis. For example, they have been explored as potential candidates in pharmaceutical research due to their ability to modulate biological activity through specific interactions with target proteins. A study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-inflammatory properties by inhibiting key enzymes involved in inflammatory pathways.

In addition to its pharmacological applications, Benzene, 1-Ethoxy compounds are being investigated for their role in sustainable chemistry. Researchers are exploring methods to synthesize these compounds using environmentally friendly catalysts and renewable feedstocks. For instance, recent work has focused on using enzymatic catalysis to achieve selective oxidation or reduction reactions that yield high-purity products with minimal environmental impact.

The stability and reactivity of Benzene, 1-Ethoxy compounds under various conditions are critical factors influencing their practical applications. Studies have shown that the presence of electron-donating groups like ethoxy can stabilize reactive intermediates during certain transformations. This property makes them valuable in processes requiring controlled reactivity, such as polymerization or cross-coupling reactions.

In conclusion, Benzene, 1-Ethoxy (CAS No. 865719-00-2) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups provide a foundation for innovative research and development efforts aimed at advancing both scientific understanding and practical implementations.